![molecular formula C14H16ClNO2 B2953255 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one CAS No. 1308650-22-7](/img/structure/B2953255.png)
2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 1-(chloroacetyl)-4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridine, has a molecular weight of 265.74 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H16ClNO2/c1-18-13-4-2-11(3-5-13)12-6-8-16(9-7-12)14(17)10-15/h2-6H,7-10H2,1H3 . This code provides a detailed description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 265.74 . It is a powder at room temperature . The compound’s InChI code is 1S/C14H16ClNO2/c1-18-13-4-2-11(3-5-13)12-6-8-16(9-7-12)14(17)10-15/h2-6H,7-10H2,1H3 , which provides additional information about its structure .Scientific Research Applications
Catalysis and Model Systems
The study by Okamoto et al. (1985) demonstrates the catalytic cleavage of a related compound by chloro(meso-tetraphenylporphyrinato)iron(III), showing a model system for cytochrome P-450scc-dependent glycol cleavage. This research indicates potential applications in understanding enzymatic processes and synthetic catalysis mechanisms relevant to complex organic molecules including 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one (Okamoto, Sasaki, Shimada, & Oka, 1985).
Environmental Degradation and Metabolism
Research by Yim et al. (2008) on the reductive dechlorination of Methoxychlor and DDT by human intestinal bacterium Eubacterium limosum underlines the metabolic fate of chlorinated compounds, suggesting potential biodegradation pathways for environmental pollutants, including structurally related compounds (Yim, Seo, Kang, Ahn, & Hur, 2008).
Synthetic Applications and Material Science
The synthesis and application of related compounds in material science, as shown by Bali et al. (2006), who explored multidentate hybrid organotellurium ligands and their metal complexes, could inform the development of new materials and catalysts based on the structural framework of this compound (Bali, Singh, Drake, & Light, 2006).
Photophysical Properties
The study of photophysical properties of organic compounds, as investigated by A.N. and Adhikari (2014) for cyanopyridone-based luminescent liquid crystalline materials, could be relevant for understanding the electronic and optical behavior of this compound and its derivatives in applications such as organic electronics or sensors (A.N. & Adhikari, 2014).
Medicinal Chemistry and Pharmacology
Investigations into the metabolism and pharmacological actions of psychoactive compounds, like the study by Kanamori et al. (2002) on 4-bromo-2,5-dimethoxyphenethylamine (2C-B), can provide insights into the metabolic pathways, pharmacokinetics, and potential therapeutic applications or toxicological profiles of related chemical entities (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful if swallowed . The hazard statements associated with this compound are H302, H315, H318, and H335 . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
Mechanism of Action
Target of Action
The primary targets of the compound “2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one” are currently unknown
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown . These effects would be determined by the compound’s specific targets and mode of action, as well as the biochemical pathways it affects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and more.
properties
IUPAC Name |
2-chloro-1-[4-(4-methoxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClNO2/c1-18-13-4-2-11(3-5-13)12-6-8-16(9-7-12)14(17)10-15/h2-6H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFVSNSNFPLKECP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CCN(CC2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.